Cas no 221263-97-4 (NBD-CO-Hz 4-(N-Hydrazinocarbonylmethyl-N-methylamino)-7-nitro-2,1,3-benzoxadiazole)

• Product Name: NBD-CO-Hz 4-(N-Hydrazinocarbonylmethyl-N-methylamino)-7-nitro-2,1,3-benzoxadiazole
• CAS No: 221263-97-4
• MF: C₉H₁₀N₆O₄
• MW: 266.213500499725
• MDL: MFCD02093433
• CID: 244212
• PubChem ID: 87563190
• Update Time: 2025-10-30

NBD-CO-Hz 4-(N-Hydrazinocarbonylmethyl-N-methylamino)-7-nitro-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• Glycine,N-methyl-N-(7-nitro-2,1,3-benzoxadiazol-4-yl)-, hydrazide
• 2-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]acetohydrazide
• NBD-CO-Hz
• 4-(N-Hydrazinocarbonylmethyl-N-methylamino)-7-nitro-2,1,3-benzoxadiazole
• 4-(N-Hydrazinocarbonylmethyl-N-methylamino)-7-nitrobenzofurazan
• DBD-CO-Hz
• 2-(Methyl(7-nitrobenzo[c][1,2,5]oxadiazol-4-yl)amino)acetohydrazide
• NBD-CO-Hz [=4-(N-Hydrazinocarbonylmethyl-N-methylamino)-7-nitro-2,1,3-benzoxadiazole] [for HPLC Labeling]
• N-(7-Nitro-4-benzofurazanyl]sarcosinehydrazide
• 4-(N-Hydrazinocarbonylmethyl-N-methylamino)-7-
• NBD-CO-Hz 4-(N-Hydrazinocarbonylmethyl-N-methylamino)-7-nitro-2,1,3-benzoxadiazole

• MDL： MFCD02093433
• Inchi： 1S/C9H10N6O4/c1-14(4-7(16)11-10)5-2-3-6(15(17)18)9-8(5)12-19-13-9/h2-3H,4,10H2,1H3,(H,11,16)
• InChI Key： IDJGYEQXPMQJKF-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)N(C)CC(NN)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 266.07600
• Monoisotopic Mass: 266.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.3
• Topological Polar Surface Area: 143

Experimental Properties

• Density: 1.577
• Refractive Index: 1.7
• PSA: 143.10000
• LogP: 1.17150

NBD-CO-Hz 4-(N-Hydrazinocarbonylmethyl-N-methylamino)-7-nitro-2,1,3-benzoxadiazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents Derivatization Reagents

Additional information on NBD-CO-Hz 4-(N-Hydrazinocarbonylmethyl-N-methylamino)-7-nitro-2,1,3-benzoxadiazole

Exploring the Versatile Applications of NBD-CO-Hz (4-(N-Hydrazinocarbonylmethyl-N-methylamino)-7-nitro-2,1,3-benzoxadiazole, CAS No. 221263-97-4) in Modern Research

In the realm of fluorescent probes and biochemical labeling, NBD-CO-Hz (4-(N-Hydrazinocarbonylmethyl-N-methylamino)-7-nitro-2,1,3-benzoxadiazole) stands out as a highly specialized compound with a CAS No. 221263-97-4. This derivative of the benzoxadiazole family is renowned for its unique photophysical properties, making it a cornerstone in fluorescence microscopy, bioimaging, and molecular sensing. Researchers frequently seek this compound for its ability to form stable conjugates with carbonyl-containing biomolecules, enabling precise tracking in cellular environments.

The growing interest in NBD-CO-Hz aligns with current trends in precision medicine and diagnostic imaging. As scientists explore minimally invasive techniques for disease detection, fluorescent probes like NBD-CO-Hz are pivotal for visualizing biomarkers in real time. Its nitrobenzoxadiazole (NBD) core provides exceptional photo-stability and high quantum yield, addressing common challenges in long-term imaging studies. These attributes make it a frequent subject in PubMed and Google Scholar queries, particularly among researchers investigating cancer biomarkers or neurodegenerative diseases.

From a synthetic chemistry perspective, CAS No. 221263-97-4 represents a meticulously engineered molecule. The hydrazinocarbonylmethyl moiety allows selective reactions with aldehydes and ketones, while the N-methylamino group enhances solubility in aqueous buffers—a critical feature for in vivo applications. This dual functionality has spurred innovations in click chemistry and bioconjugation techniques, topics dominating forums like ResearchGate and ACS Publications.

Beyond life sciences, NBD-CO-Hz finds utility in material science for developing smart sensors. Its fluorescence response to pH changes and metal ions aligns with the demand for environmental monitoring tools. Startups focusing on IoT-based biosensors often reference this compound in patent filings, highlighting its role in next-generation wearable health devices.

For those sourcing NBD-CO-Hz, understanding its storage conditions is crucial. The compound’s sensitivity to light necessitates amber vials and inert atmospheres—a detail emphasized in supplier FAQs on platforms like Sigma-Aldrich and TCI Chemicals. Such practical insights are among the top long-tail keywords associated with this product, reflecting user intent for protocol optimization.

In summary, 4-(N-Hydrazinocarbonylmethyl-N-methylamino)-7-nitro-2,1,3-benzoxadiazole (CAS 221263-97-4) bridges gaps between chemistry, biology, and technology. Its adaptability to high-throughput screening and single-molecule detection ensures its relevance in an era prioritizing multidisciplinary research. As AI-driven drug discovery accelerates, expect NBD-CO-Hz to remain a staple in labs pushing the boundaries of molecular visualization.